Cas no 887466-86-6 (ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 887466-86-6
• MF: C₂₁H₂₃N₅O₅
• MW: 425.437824487686
• CID: 6246655
• PubChem ID: 16615316
• Update Time: 2025-10-19

ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• UPCMLD0ENAT5815601:001
• F2542-0412
• AKOS001372221
• ethyl 2-(8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• 887466-86-6
• Z237578562
• ethyl 2-[6-(4-ethoxyphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• VU0491271-1

• Inchi： 1S/C21H23N5O5/c1-5-30-15-9-7-14(8-10-15)26-13(3)11-24-17-18(22-20(24)26)23(4)21(29)25(19(17)28)12-16(27)31-6-2/h7-11H,5-6,12H2,1-4H3
• InChI Key： QGCRAYWKTLYFAG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC(=CC=4)OCC)C(C)=CN23)N(C)C(N1CC(=O)OCC)=O

Computed Properties

• Exact Mass: 425.16991885g/mol
• Monoisotopic Mass: 425.16991885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.4Ų

Additional information on ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Introduction to Ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS No. 887466-86-6)

Ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate, identified by its CAS number 887466-86-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazopyrimidinone derivatives, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including ethoxy and acetoxy substituents, along with a rigid heterocyclic core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The< strong>imidazo1,2-gpurin scaffold is particularly intriguing due to its ability to interact with various biological targets. Recent studies have highlighted the potential of imidazopyrimidinone derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The< strong>4-ethoxyphenyl group in the molecule may contribute to its binding affinity by providing additional hydrogen bonding opportunities and steric interactions with the target proteins. Additionally, the< strong>1,7-dimethyl substitution pattern could influence the electronic properties of the heterocycle, enhancing its pharmacological activity.

In the context of contemporary pharmaceutical research, Ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The compound's ability to interact with key inflammatory mediators has been a focus of several preclinical studies. These investigations have revealed that the< strong>acetoxy group may play a crucial role in mediating anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The< strong>dimethyl groups at the 1 and 7 positions are strategically placed to enhance the compound's solubility and bioavailability. This is particularly important for drug candidates that require oral administration or delivery via other non-invasive routes. Furthermore, the< strong>4-ethoxyphenyl moiety has been shown to improve metabolic stability by reducing susceptibility to enzymatic degradation. This characteristic is essential for ensuring that the therapeutic effects of the compound are sustained over an extended period.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of Ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate with various biological targets. Molecular docking studies have suggested that this compound may bind to ATP-binding sites of kinases such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These kinases are critical regulators of cell signaling pathways involved in inflammation and immune responses.

The pharmacokinetic properties of Ethyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate have also been thoroughly examined. In vitro studies have demonstrated that the compound exhibits moderate oral bioavailability and a favorable half-life distribution. These findings are consistent with its potential as a lead compound for further optimization into a therapeutic agent. Additionally，the< strong>dioxo group contributes to the molecule's overall rigidity，which can be advantageous for maintaining stable interactions with biological targets.

The synthesis of Ethyl 2-8-(4 ethoxy phenyl)-17 dimethyl -24 dioxo -11 H，22 H，33 H，44 H，88 H imidazo12 gu purin -31 yl acetate involves multi step organic transformations，including condensation reactions，cyclization processes，and functional group modifications。Advanced synthetic methodologies have been employed to ensure high yields and purity。These techniques include palladium-catalyzed cross-coupling reactions，which facilitate the introduction of aryl groups into the heterocyclic core。The use of chiral auxiliaries has also been explored to achieve enantioselective synthesis，a crucial aspect for developing drugs with specific stereochemical requirements。

The structural elucidation of Ethyl 28(44 ethoxy phenyl)117 dimethyl24 dioxo11 H22 H33 H44 H88 H imidazo12 gu purin31 yl acetate has been achieved through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy，mass spectrometry (MS)，and infrared (IR) spectroscopy。These data confirm the presence of all predicted functional groups and provide insights into the molecular conformation。X-ray crystallography has also been utilized to determine the three-dimensional structure of single crystals，offering a detailed view of atomic arrangements and intermolecular interactions。

Ethical considerations are paramount in pharmaceutical research，and all studies involving Ethyl 28(44 ethoxy phenyl)117 dimethyl24 dioxo11 H22 H33 H44 H88 H imidazo12 gu purin31 yl acetate adhere to strict regulatory guidelines。Animal models have been employed to assess acute toxicity，chronic exposure effects，and potential side reactions。These studies ensure that any subsequent human trials are conducted safely and responsibly。Collaborative efforts between academic institutions，pharmaceutical companies，and regulatory agencies have facilitated comprehensive toxicological evaluations。

The future prospects for Ethyl 28(44 ethoxy phenyl)117 dimethyl24 dioxo11 H22 H33 H44 H88 H imidazo12 gu purin31 yl acetate are promising。Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches。Additionally，exploratory studies are being conducted to investigate its potential applications in treating neurological disorders and infectious diseases。The versatility of this compound makes it a valuable asset in medicinal chemistry libraries，where it can be further modified to develop novel therapeutic agents。